Cas no 6674-22-2 (1,8-Diazabicyclo[5.4.0]undec-7-ene)

1,8-Diazabicyclo[5.4.0]undec-7-ene Properties

Names and Identifiers

• 2,3,4,6,7,8,9,10-Octahydropyrimido[1,2-a]azepine
• DBU
• 1,8-diazabicyclo(5.4.0)undec-7-ene
• 1,8-Diazabicyclo(5,4,0)undec-7-ene
• Diazabicycloundecene
• Dicyclo[5,4,0]-1,8-Diazole-7-Nonylene
• 1,5-Diaza(5,4,0)undec-5-ene
• 1,5-Diazabicyclo[5.4.0]-5-undecene
• 2,3,4,6,7,8,9,10-Octahydropyrimido(1,2-alpha)azepine
• 2-a]azepine,2,3,4,6,7,8,9,10-octahydro-pyrimido[
• 2-a]azepine,2,3,4,6,7,8,9,10-octahydro-Pyrimido[1
• Pyrimido[1,2-a]azepine, 2,3,4,6,7,8,9,10-octahydro-
• 1,8-Diazabicyclo[5.4.0]-7-undecene
• 1,8-Diazabicyclo[5,4,0]undec-7-ene
• 1,8-Diazabicyclo[5.4.0]undec-7-ene
• 1,8-Diazabicyclo-[5,4,0]undec-7-ene
• polycat dbu
• 1,8-diazabicyclo[5,4,0]-undec-7-ene
• GQHTUMJGOHRCHB-UHFFFAOYSA-N
• H1ILJ6IBUX
• 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine
• 1,8-diazabicyclo[5,4,0]undec-7-e
• 1,8-Diazabicyclo[5.4.]Undec-7-Ene,98%
• +Expand

• MDL： MFCD00006930
• InChIKey： GQHTUMJGOHRCHB-UHFFFAOYSA-N
• Inchi： 1S/C9H16N2/c1-2-5-9-10-6-4-8-11(9)7-3-1/h1-8H2
• SMILES： N12C([H])([H])C([H])([H])C([H])([H])N=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]
• BRN： 508906

Computed Properties

• Exact Mass: 152.131349g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.131349g/mol
• Monoisotopic Mass: 152.131349g/mol
• Topological Polar Surface Area: 15.6Ų
• Heavy Atom Count: 11
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.03810
• PSA: 15.60000
• Refractive Index: n20/D 1.523
• Water Partition Coefficient: dissolution
• Boiling Point: 115 °C/11 mmHg(lit.)
• Melting Point: -70 ºC
• Vapor Pressure: 5.3 mmHg ( 37.7 °C)
• Flash Point: Fahrenheit: 240.8 ° f < br / > Celsius: 116 ° C < br / >
• Solubility: soluble
• Color/Form: Colorless transparent liquid, almost tasteless.
• PH: 12.8 (10g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides.
• Solubility: Soluble in water, ethanol, acetone, ethyl acetate, benzene, carbon tetrachloride, dimethyl sulfoxide, dimethyl formamide, but poorly soluble in petroleum ether.
• Sensitiveness: Air Sensitive
• Density: 1.019 g/mL at 20 °C(lit.)

1,8-Diazabicyclo[5.4.0]undec-7-ene Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S61
• Packing Group：II
• Risk Phrases：R22; R35; R52/53
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3267 8/PG 2
• Hazard Statement： H290,H301,H314,H412
• Warning Statement： P273,P280,P301+P310,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 22-34-52/53
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.1-6.5%(V)
• HazardClass：8
• FLUKA BRAND F CODES：34

1,8-Diazabicyclo[5.4.0]undec-7-ene Customs Data

• HS CODE：29339930
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds